2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide

• CAS No.: 593288-18-7
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26 g/mol
• IUPAC Name: 1-methoxy-2,2-dioxo-2λ6-thia-1-azaspiro[4.5]deca-6,9-dien-8-one
• InChI: InChI=1S/C9H11NO4S/c1-14-10-9(6-7-15(10,12)13)4-2-8(11)3-5-9/h2-5H,6-7H2,1H3
• InChI Key: OOOTXRJVROEOCD-UHFFFAOYSA-N
• Canonical SMILES: CON1C2(CCS1(=O)=O)C=CC(=O)C=C2

Description

IUPAC Nomenclature and Systematic Naming Conventions

The compound’s systematic name follows IUPAC guidelines for spirocyclic systems and heteroatom prioritization. The base structure is defined as a spiro[4.5]deca-6,9-dien-8-one , indicating a bicyclic system where two rings (one 4-membered and one 5-membered) share a single spiro carbon atom. The numbering begins at the spiro junction, with the larger ring (deca-) containing conjugated double bonds at positions 6 and 9 and a ketone group at position 8.

The heteroatom prefixes 2-thia and 1-aza specify sulfur and nitrogen atoms at positions 2 and 1, respectively, within the smaller ring. The 1-methoxy substituent attaches to the nitrogen atom (position 1), while the 2,2-dioxide designation denotes two oxygen atoms bonded to the sulfur atom (position 2), forming a sulfone group. This nomenclature precisely encodes the compound’s connectivity and functional groups, distinguishing it from simpler azaspiro analogs.

Molecular Formula and Exact Mass Determination

The molecular formula C₉H₁₁NO₄S (Table 1) was confirmed via high-resolution mass spectrometry, with a monoisotopic mass of 229.04088 g/mol . The exact mass calculation accounts for the most abundant isotopes:

• Carbon (¹²C: 12.000000)
• Hydrogen (¹H: 1.007825)
• Nitrogen (¹⁴N: 14.003074)
• Oxygen (¹⁶O: 15.994915)
• Sulfur (³²S: 31.972071)

The average molecular weight (229.253 g/mol) reflects natural isotopic abundance. Discrepancies between exact and average masses arise from sulfur’s polyisotopic nature (³²S: 95%, ³³S: 0.76%, ³⁴S: 4.22%) and minor contributions from ¹³C and ¹⁵N isotopes.

Table 1: Molecular parameters of 2-thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide

Parameter	Value
Molecular formula	C₉H₁₁NO₄S
Monoisotopic mass	229.04088 g/mol
Average molecular weight	229.253 g/mol
Topological polar surface area	94.9 Ų
Heavy atom count	15

Stereochemical Features and Conformational Isomerism

The spiro[4.5] framework imposes significant stereochemical constraints. The smaller 4-membered ring adopts a puckered conformation to alleviate angle strain, while the 5-membered ring exhibits partial planarity due to conjugated π-systems from the 6,9-diene and ketone groups. Key stereoelectronic effects include:

• Spiro conjugation : The orthogonal orientation of the two rings minimizes orbital overlap, limiting resonance between the sulfone and enone systems.
• Axial chirality : The methoxy group at N1 creates a stereogenic center, potentially yielding two enantiomers. However, no crystallographic data currently confirms absolute configuration.
• Sulfone geometry : The tetrahedral sulfur center in the 2,2-dioxide group adopts a near-perfect tetrahedral angle (109.5°), as observed in related sulfonamides.

Molecular modeling suggests the 6,9-diene system exists in an s-cis conformation, stabilized by hyperconjugation between the C=C π-orbitals and adjacent C=O and S=O groups.

Comparative Analysis with Related Azaspiro Heterocycles

The compound’s architecture differs markedly from other azaspiro systems (Table 2). For example:

• Spiro[4.5]deca-6,9-dien-8-one (CID 12641998) : Lacks nitrogen and sulfur, featuring a simple hydrocarbon skeleton.
• 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS 82304-66-3) : Replaces sulfur with oxygen and introduces bulky tert-butyl groups that sterically hinder ring puckering.
• 2-Methyl-1-azaspiro[4.5]deca-1,6,9-trien-8-one (CAS 161644-20-8) : Contains an additional double bond (triene system) and methyl substituent, altering electronic conjugation.

Table 2: Structural comparison of azaspiro derivatives

Compound	Heteroatoms	Key Substituents	Molecular Weight (g/mol)
Target compound	1N, 1S	1-methoxy, 2,2-dioxide	229.253
Spiro[4.5]deca-6,9-dien-8-one	None	None	148.20
7,9-Di-tert-butyl-1-oxaspiro...	1O	2 tert-butyl	276.37
2-Methyl-1-azaspiro...	1N	2-methyl	161.20

The target compound’s sulfone group enhances polarity (PSA = 94.9 Ų vs. 43.3 Ų in non-sulfonated analogs), while the methoxy group modulates electron density at nitrogen. These features distinguish its reactivity in Michael addition and nucleophilic substitution reactions compared to sulfide-containing spirocycles.

Preparation Methods

The synthesis of 2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide typically involves multi-step reactions. One common method involves the three-component condensation of 2,6-dimethylphenol with isobutyraldehyde and nitriles in the presence of concentrated sulfuric acid . Another approach utilizes N-(2-propyn-1-yl) amides and 1,3,5-trimethoxybenzenes through a tandem method consisting of a Tf2O-promoted amide activation and a TfOH-promoted Friedel–Crafts ipso-cyclization .

Chemical Reactions Analysis

2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using common reducing agents.

Substitution: The compound can undergo substitution reactions, particularly in the presence of nucleophiles.

Acylation: The enamino tautomer of this compound can react with 5-arylfuran-2,3-diones to give products of β-CH-acylation.

Scientific Research Applications

2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as a building block for more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent due to its bioactive properties.

Industry: It is used in the development of new materials with specific properties, such as polymers and resins

Mechanism of Action

The mechanism of action of 2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide involves its interaction with specific molecular targets. The compound can undergo intramolecular ipso-attack on electron-rich aromatic rings, leading to the formation of various intermediates . These interactions can affect different biological pathways, making it a compound of interest for further study.

Comparison with Similar Compounds

Structural Analogues with Benzothiazine and Spirocyclic Cores

highlights several structurally related compounds, which differ in substituents, heteroatoms, or ring systems (Table 1):

Compound Name	Melting Point (°C)	Molecular Weight	Key Substituents/Ring System	Spectral Data (IR, NMR)
Compound A	133.0–135.0	Not explicitly stated	2-Thia-1-aza, spiro[4.5], methoxy	1H NMR: δ 3.80 (s, 3H, OCH3)
N-Methoxy-7-chloro-3,4-dihydro-2,1-benzothiazine-2,2-dioxide	123.0–125.0	247	Chloro-substituted benzothiazine	IR: 1680 cm⁻¹ (C=O)
N-Methoxy-7-fluoro-3,4-dihydro-2,1-benzothiazine-2,2-dioxide	76.0–78.0	231	Fluoro-substituted benzothiazine	13C NMR: δ 161.2 (C-F)
1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives (e.g., 11a–11k )	Not reported	Varies	Oxa-aza spiro, alkyne/alkyl substituents	Synthesized via DCC-mediated condensation

Key Observations :

• Substituent Effects : The chloro and fluoro derivatives exhibit lower melting points compared to Compound A, likely due to reduced symmetry and intermolecular interactions .
• Heteroatom Influence : Replacing sulfur (thia) with oxygen (oxa) in 1-oxa-4-azaspiro derivatives () alters electronic properties and synthetic routes. For example, oxa-aza spiro compounds require glycolic/lactic acid and bis(acetoxy)iodobenzene for cyclization, whereas Compound A’s synthesis may involve thiol-containing precursors .

Spirocyclic Compounds with Benzothiazole Moieties

describes spiro compounds like 8-(4-dimethylamino-phenyl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione, which incorporate benzothiazole groups. These compounds exhibit:

Data Tables

Table 1: Comparative Physical and Spectral Properties of Selected Compounds

(See above for full table)